Cas no 62096-72-4 (Isoxazolo[5,4-b]pyridine, 5-ethyl-6-(4-methoxyphenyl)-3-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridine, 5-ethyl-6-(4-methoxyphenyl)-3-phenyl-
• CAS No: 62096-72-4
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 458255
• PubChem ID: 12307907
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridine, 5-ethyl-6-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine, 5-ethyl-6-(4-methoxyphenyl)-3-phenyl-
• 5-ethyl-6-(4-methoxyphenyl)-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
• 62096-72-4
• DTXSID40487053
• 5-Ethyl-6-(4-methoxyphenyl)-3-phenylisoxazolo[5,4-b]pyridine

• Inchi： 1S/C21H18N2O2/c1-3-14-13-18-20(15-7-5-4-6-8-15)23-25-21(18)22-19(14)16-9-11-17(24-2)12-10-16/h4-13H,3H2,1-2H3
• InChI Key： YPMBVAPOGNJAHI-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3C=CC=CC=3)=N1)=CC(CC)=C(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 330.13694
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15